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Compound of Interest

Compound Name: Mca-(Ala7,Lys(Dnp)9)-Bradykinin

Cat. No.: B15141630 Get Quote

For Immediate Release

This document provides a comprehensive technical overview of Mca-(Ala7,Lys(Dnp)9)-
Bradykinin, a key fluorogenic substrate used in pharmacological and biochemical research.

Tailored for researchers, scientists, and drug development professionals, this guide details the

molecule's core properties, mechanism of action, and its application in studying critical

enzymatic pathways.

Core Concepts: An Overview
Mca-(Ala7,Lys(Dnp)9)-Bradykinin is a synthetic, internally quenched fluorescent (IQF)

peptide substrate designed for the sensitive and selective measurement of protease activity. It

is a modified version of bradykinin, a potent inflammatory mediator. The peptide's sequence is

Mca-Arg-Pro-Pro-Gly-Phe-Ser-Ala-Phe-Lys(Dnp)-OH.

Its primary application is as a highly sensitive substrate for Endothelin-Converting Enzyme-1

(ECE-1), a key enzyme in the biosynthesis of the potent vasoconstrictor endothelin-1. While it

is also hydrolyzed by neprilysin and thimet oligopeptidase (TOP), its efficiency with ECE-1 is

notably higher, rendering it a selective tool for studying this enzyme's activity.

The operational principle of Mca-(Ala7,Lys(Dnp)9)-Bradykinin is based on Fluorescence

Resonance Energy Transfer (FRET). The peptide incorporates a fluorescent donor group, (7-

methoxycoumarin-4-yl)acetyl (Mca), and a quenching acceptor group, 2,4-dinitrophenyl (Dnp),

attached to the lysine residue. In the intact peptide, the close proximity of the Dnp group
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quenches the fluorescence emitted by the Mca group. Upon enzymatic cleavage of the peptide

bond between the fluorophore and the quencher, they are separated, leading to a significant

and measurable increase in fluorescence.

Physicochemical and Spectroscopic Properties
A summary of the key properties of Mca-(Ala7,Lys(Dnp)9)-Bradykinin is presented in the

table below.

Property Value

Full Chemical Name Mca-(7-Ala, 9-Lys(Dnp))-Bradykinin

Amino Acid Sequence
Mca-Arg-Pro-Pro-Gly-Phe-Ser-Ala-Phe-

Lys(Dnp)-OH

Molecular Formula C₆₆H₈₁N₁₅O₁₉

Molecular Weight 1388.44 g/mol

CAS Number 323577-36-2

Fluorescence Excitation (Ex) ~320-340 nm

Fluorescence Emission (Em) ~390-420 nm

Appearance Lyophilized powder

Storage Store at -20°C, protected from light

Enzymatic Hydrolysis and Kinetic Parameters
Mca-(Ala7,Lys(Dnp)9)-Bradykinin is a substrate for several metalloproteases. The available

quantitative data on its enzymatic hydrolysis are summarized below.
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Enzyme
Catalytic Efficiency
(kcat/Km) (M⁻¹s⁻¹)

Relative Efficiency Cleavage Site

Endothelin-Converting

Enzyme-1 (ECE-1)
1.9 x 10⁷[1] High Not explicitly stated

Neprilysin (NEP) Not available
10-fold less efficient

than ECE-1[1]
Not explicitly stated

Thimet Oligopeptidase

(TOP)
Not available Substrate confirmed Not explicitly stated

Matrix

Metalloproteinases

(MMPs)

Not available Poor substrate[1] Not applicable

Individual kcat and Km values for the hydrolysis of Mca-(Ala7,Lys(Dnp)9)-Bradykinin by ECE-

1, neprilysin, and thimet oligopeptidase are not readily available in the reviewed literature.

Signaling Pathways and Experimental Workflows
Bradykinin Signaling Pathway
Mca-(Ala7,Lys(Dnp)9)-Bradykinin is a tool to study enzymes involved in the metabolism of

bradykinin. Bradykinin exerts its physiological effects by binding to B1 and B2 receptors, which

are G-protein coupled receptors. The activation of these receptors triggers intracellular

signaling cascades that are implicated in inflammation, pain, and blood pressure regulation.
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FRET-Based Protease Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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